Cas no 307-34-6 (Perfluorooctane)

• Product Name: Perfluorooctane
• CAS No: 307-34-6
• MF: C₈F₁₈
• MW: 438.056865692139
• MDL: MFCD00042083
• CID: 36783
• PubChem ID: 24862060
• Update Time: 2025-04-18

Perfluorooctane Chemical and Physical Properties

Names and Identifiers

• n-Perfluorooctane
• Octadecafluorooctane
• Perfluorooctane
• Perfluoro-n-Octane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-octadecafluorooctane
• eftopef-l100
• FC3280
• FC-7118mc-6
• FluorinertPF5080
• perfluorinated octane
• Perfluoroctan
• Perfluoroctane
• perfluoro-v-octane
• PF5080
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Octadecafluorooctane #
• NS00018916
• Perfluorooctane, 98%
• Perfluorooctane(s), tech
• octadecafluoro-octane
• C8F18
• Perfluorooctanes
• 307-34-6
• AS-70771
• DTXSID0059794
• Eftop EF-L 100
• E78071
• AKOS015852789
• BRN 1717142
• EINECS 206-199-2
• PERFLUOROOCTANE [WHO-DD]
• A820588
• Q421426
• O0268
• UNII-6P60ZBK0QL
• CHEBI:38826
• Octane, octadecafluoro-
• 6P60ZBK0QL
• Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-octadecafluoro-
• SCHEMBL36077
• FT-0676349
• Octadecafluorooctane Fraction, >=97.0% (GC)
• MFCD00042083
• octadecafluoro-n-octane
• Q-201545
• PERFLUOROOCTANE [MART.]
• perfluoro octane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-octadecakis(fluoranyl)octane
• DTXCID2038237
• PERFLUOROOCTANE (MART.)
• perfluoro-octane

• MDL： MFCD00042083
• Inchi： 1S/C8F18/c9-1(10,3(13,14)5(17,18)7(21,22)23)2(11,12)4(15,16)6(19,20)8(24,25)26
• InChI Key： YVBBRRALBYAZBM-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F
• BRN： 1717142

Computed Properties

• Exact Mass: 437.97100
• Monoisotopic Mass: 437.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.766 g/mL at 25 °C(lit.)
• Melting Point: −25 °C (lit.)
• Boiling Point: 103-104 °C(lit.)
• Flash Point: 99-100°C
• Refractive Index: n20/D 1.3(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Stability/Shelf Life: Stable.
• PSA: 0.00000
• LogP: 5.92280
• Solubility: Not available

Perfluorooctane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S23-S24/25
• RTECS：RG9701000
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides